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Compound of Interest

Compound Name: Ethyl 3,3-diphenylpropanoate

Cat. No.: B1584444

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3,3-diphenylpropanoate is a carboxylic acid ester with a molecular formula of C17H180x.
[1] This technical guide provides a summary of its known physical and chemical properties,
along with generalized experimental protocols for its synthesis and spectroscopic
characterization. While specific experimental spectroscopic data is not readily available in
public databases, this guide outlines the standard methodologies used for the structural
elucidation of such compounds.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Ethyl 3,3-diphenylpropanoate is
presented in Table 1.

Table 1: Physical and Chemical Properties of Ethyl 3,3-diphenylpropanoate
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Property Value Source
Molecular Formula C17H1802 [1]
Molecular Weight 254.32 g/mol [1]
IUPAC Name ethyl 3,3-diphenylpropanoate [1]
CAS Number 7476-18-8 [1]
Boiling Point 355.6 £ 11.0 °C at 760 mmHg [2]
Exact Mass 254.130676 [2]

CCOC(=0)CC(C1=CC=CC=C
SMILES [1]
1)C2=CC=CC=C2

Synthesis Protocol

A common method for the synthesis of ethyl esters is the Fischer esterification of the
corresponding carboxylic acid. While a specific detailed protocol for the synthesis of Ethyl 3,3-
diphenylpropanoate was not found in the performed searches, a general procedure based on
the esterification of 3,3-diphenylpropanoic acid is provided below. A patent describes the
synthesis of 3,3-diphenylpropanoic acid, a potential precursor.[3]

General Experimental Protocol: Fischer Esterification

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a drying tube,
dissolve 3,3-diphenylpropanoic acid in an excess of absolute ethanol.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid
or p-toluenesulfonic acid, to the reaction mixture.

o Reflux: Heat the mixture to reflux and maintain the temperature for several hours. The
reaction progress can be monitored by thin-layer chromatography (TLC).

o Work-up: After completion of the reaction, allow the mixture to cool to room temperature.
Neutralize the excess acid with a mild base, such as a saturated sodium bicarbonate
solution.
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o Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or
ethyl acetate.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure. The crude product can be further purified
by column chromatography on silica gel.
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Synthesis Workflow of Ethyl 3,3-diphenylpropanoate

3,3-Diphenylpropanoic Acid Ethanol Acid Catalyst (e.g., H2SOa4)

Fischer Esterification (Reflux)

Neutralization & Extraction

Column Chromatography

Ethyl 3,3-diphenylpropanoate
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Spectroscopic Data Analysis Workflow

Ethyl 3,3-diphenylpropanoate

NMR Spectroscopy

(*H, 13C) IR Spectroscopy Mass Spectrometry

Structural Elucidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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